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Compound of Interest

Compound Name: 2,3'-Dichloroacetophenone

Cat. No.: B1581386

An In-depth Technical Guide to 2,3'-
Dichloroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2,3'-Dichloroacetophenone. The information is intended to support research
and development activities in the chemical and pharmaceutical sciences.

Core Chemical Properties and Structure

2,3'-Dichloroacetophenone, with the CAS Number 21886-56-6, is a dichlorinated derivative of
acetophenone.[1][2][3][4] Its chemical structure consists of an acetophenone core with chlorine
atoms substituted at the 2-position of the acetyl group and the 3'-position of the phenyl ring.

Systematic IUPAC Name: 2-chloro-1-(3-chlorophenyl)ethanone[5][6]
Synonyms: a,3-Dichloroacetophenone, 3-Chlorophenacy! chloride[2][7]

The structural and key chemical identifiers of 2,3'-Dichloroacetophenone are summarized in
the table below.
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Identifier Value Source(s)
CAS Number 21886-56-6 [1][2113]14]
Molecular Formula CsHeCI20 [11121[7]
Molecular Weight 189.04 g/mol [11[7]
Physical Form White solid [7]

Melting Point 35-37 °C [8]

Boiling Point 283.7 £ 20.0 °C (Predicted) [7]

Density 1.310 + 0.06 g/cm? (Predicted) [7]

B Slightly soluble in Chloroform
Solubility [7]
and Methanol

Synthesis of 2,3'-Dichloroacetophenone

A documented method for the synthesis of 2,3'-Dichloroacetophenone involves the
chlorination of m-chloroacetophenone. The following protocol is based on a patented synthesis
procedure.

Experimental Protocol:

Materials:

m-Chloroacetophenone (0.65 mol)

N-Chlorosuccinimide (NCS) (0.75 mol)

Lucidol (benzoyl peroxide) (1g, as initiator)

Acetic acid (200 ml, as solvent)

Benzene (for recrystallization)

Procedure:
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e To a 1000 ml three-necked flask equipped with a reflux condenser and a stirrer, add 200 ml
of acetic acid, 100g (0.65 mol) of m-chloroacetophenone, 100g (0.75 mol) of N-
Chlorosuccinimide (NCS), and 1g of Lucidol.

o Heat the mixture to reflux while stirring and maintain reflux for 3 hours.

o After 3 hours, add an additional 0.5g of Lucidol to the reaction mixture and continue to reflux
for another 3 hours.

 After the reaction is complete, remove the majority of the acetic acid by distillation.

e Pour the concentrated reaction mixture into a large volume of water and stir to precipitate the
crude product, which will appear as a red-brown thick substance.

« |solate the crude product and recrystallize from benzene.

« Filter the recrystallized product, wash it, and dry to obtain 2,3'-dichloroacetophenone as
white, needle-shaped crystals.

This procedure is reported to yield approximately 105.6g of 2,3'-dichloroacetophenone
(99.3% content), which corresponds to a yield of 86.4%.

Synthesis Workflow Diagram
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Synthesis of 2,3'-Dichloroacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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